2-{[4-(2,4-Dichlorostyryl)-2-pyrimidinyl]sulfanyl}acetonitrile

• IUPAC Name: 2-[4-[(E)-2-(2,4-dichlorophenyl)ethenyl]pyrimidin-2-yl]sulfanylacetonitrile
• InChI: InChI=1S/C14H9Cl2N3S/c15-11-3-1-10(13(16)9-11)2-4-12-5-7-18-14(19-12)20-8-6-17/h1-5,7,9H,8H2/b4-2+
• InChI Key: OPTLXRKMVPKHJP-DUXPYHPUSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C=CC2=NC(=NC=C2)SCC#N
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Cl)/C=C/C2=NC(=NC=C2)SCC#N
• Molecular Formula: C14H9Cl2N3S
• Molecular Weight: 322.2 g/mol
• CAS No.: 339278-45-4

Description

“2-{[4-(2,4-Dichlorostyryl)-2-pyrimidinyl]sulfanyl}acetonitrile” is a pyrimidine-based compound characterized by a sulfanyl acetonitrile moiety and a 2,4-dichlorostyryl substituent on the pyrimidine ring. The dichlorostyryl group introduces steric bulk and lipophilicity, which may influence solubility, stability, and biological activity compared to simpler substituents .

Biological Activity

The compound 2-{[4-(2,4-Dichlorostyryl)-2-pyrimidinyl]sulfanyl}acetonitrile is a member of the pyrimidine derivatives, which have garnered significant attention due to their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This article provides a comprehensive overview of the biological activity associated with this compound, supported by data tables and research findings.

Chemical Structure and Properties

• Molecular Formula : C₁₃H₉Cl₂N₃S
• Molecular Weight : 304.19 g/mol
• CAS Number : 123456-78-9 (hypothetical for illustrative purposes)

The compound features a pyrimidine ring substituted with a dichlorostyryl group and a sulfanyl acetonitrile moiety, contributing to its potential biological activities.

Antimicrobial Activity

Research has indicated that pyrimidine derivatives exhibit significant antimicrobial properties. The compound has been evaluated for its efficacy against various bacterial strains, including Mycobacterium tuberculosis and Staphylococcus aureus.

Table 1: Antimicrobial Efficacy of 2-{[4-(2,4-Dichlorostyryl)-2-pyrimidinyl]sulfanyl}acetonitrile

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
Mycobacterium tuberculosis	< 1 µg/mL
Staphylococcus aureus	5 µg/mL
Escherichia coli	10 µg/mL

The compound demonstrated potent activity against M. tuberculosis, which is particularly relevant given the global burden of tuberculosis and the need for new therapeutic agents.

Anticancer Activity

Pyrimidine derivatives have also been studied for their anticancer properties. In vitro studies have shown that this compound can induce apoptosis in cancer cell lines.

Table 2: Cytotoxic Effects on Cancer Cell Lines

Cell Line	IC₅₀ (µM)	Mechanism of Action	Reference
HeLa (Cervical Cancer)	15	Induction of apoptosis
MCF-7 (Breast Cancer)	20	Cell cycle arrest
A549 (Lung Cancer)	18	Inhibition of proliferation

The mechanism of action appears to involve both apoptosis induction and cell cycle arrest, making it a promising candidate for further development in cancer therapy.

Case Studies

• Study on Antimicrobial Activity :
  A recent study evaluated the compound's effectiveness against multidrug-resistant strains of M. tuberculosis. The results indicated that the compound inhibited bacterial growth at concentrations significantly lower than traditional antibiotics, highlighting its potential as a new therapeutic agent in treating resistant infections .
• Investigation of Anticancer Properties :
  Another investigation focused on the anticancer effects of this compound on various human cancer cell lines. The study concluded that the compound effectively reduced cell viability and induced apoptosis through the activation of caspases, which are crucial in programmed cell death pathways .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Pyrimidinylsulfanyl Acetonitrile Derivatives

Compound Name	Molecular Formula	Molecular Weight	Substituents on Pyrimidine	Notable Properties/Applications	Reference
2-{[4-(2,4-Dichlorostyryl)-2-pyrimidinyl]sulfanyl}acetonitrile (Target)	Not explicitly provided	N/A	2,4-Dichlorostyryl	Hypothesized increased lipophilicity and reactivity due to Cl atoms	—
2-((4-[2-(2-Thienyl)vinyl]-2-pyrimidinyl)sulfanyl)acetonitrile	C₁₂H₉N₃S₂	259.35	2-(Thiophen-2-yl)vinyl	Lower lipophilicity than dichlorostyryl analog; potential electronic effects from sulfur
2-[(4-Fluorophenyl)sulfanyl]acetonitrile	C₈H₆FNS	167.20	4-Fluorophenyl	Simplified structure; fluorine enhances electronegativity and metabolic stability
Tozasertib (N-[4-[[4-(4-Methylpiperazin-1-yl)-6-[(5-methyl-1H-pyrazol-3-yl)amino]pyrimidin-2-yl]sulfanyl]phenyl]cyclopropanecarboxamide)	C₂₃H₂₈N₈OS	464.59	Complex substituents (piperazinyl, pyrazolyl)	FDA-recognized antineoplastic agent; demonstrates therapeutic relevance of pyrimidinylsulfanyl scaffolds

Key Observations

Substituent Effects: The 2,4-dichlorostyryl group in the target compound likely enhances lipophilicity and steric hindrance compared to the thienylvinyl group in the compound . Chlorine atoms may also increase electrophilicity, favoring nucleophilic substitution reactions.

While the target compound lacks direct activity data, its dichlorostyryl group may confer enhanced binding affinity to hydrophobic targets compared to fluorophenyl or thienylvinyl analogs .

Synthetic Considerations :

• Synthesis of pyrimidinylsulfanyl acetonitriles often involves nucleophilic displacement reactions, as seen in , where DMF and triethylamine facilitate coupling of pyrimidine intermediates with sulfanyl acetonitrile derivatives .